Cas no 882624-61-5 (3-[3-(propan-2-yloxy)-1,2-oxazol-5-yl]propanoic acid)

• Product Name: 3-[3-(propan-2-yloxy)-1,2-oxazol-5-yl]propanoic acid
• CAS No: 882624-61-5
• MF: C₉H₁₃NO₄
• MW: 199.203822851181
• CID: 4718291
• Update Time: 2023-11-20

3-[3-(propan-2-yloxy)-1,2-oxazol-5-yl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-Isopropoxy-isoxazol-5-yl)-propionic acid
• 3-(3-Isopropoxyisoxazol-5-yl)propanoic acid
• BAS 12342199
• ST50292646
• 3-[3-(methylethoxy)isoxazol-5-yl]propanoic acid
• 3-(3-isopropoxy-1,2-oxazol-5-yl)propanoic acid
• 3-(3-propan-2-yloxy-1,2-oxazol-5-yl)propanoic acid
• 3-[3-(propan-2-yloxy)-1,2-oxazol-5-yl]propanoic acid

• Inchi： 1S/C9H13NO4/c1-6(2)13-8-5-7(14-10-8)3-4-9(11)12/h5-6H,3-4H2,1-2H3,(H,11,12)
• InChI Key： DNEJAQNUBWVFHS-UHFFFAOYSA-N
• SMILES： O(C1C=C(CCC(=O)O)ON=1)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 195
• Topological Polar Surface Area: 72.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers